Cas no 62366-31-8 (Methanone, (1-butyl-1H-imidazol-2-yl)-2-furanyl-)

• Product Name: Methanone, (1-butyl-1H-imidazol-2-yl)-2-furanyl-
• CAS No: 62366-31-8
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 447826
• PubChem ID: 12325281
• Update Time: 2025-04-19

Methanone, (1-butyl-1H-imidazol-2-yl)-2-furanyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (1-butyl-1H-imidazol-2-yl)-2-furanyl-
• (1-butylimidazol-2-yl)-(furan-2-yl)methanone
• DTXSID50489407
• (1-Butyl-1H-imidazol-2-yl)(furan-2-yl)methanone
• 62366-31-8

• Inchi： 1S/C12H14N2O2/c1-2-3-7-14-8-6-13-12(14)11(15)10-5-4-9-16-10/h4-6,8-9H,2-3,7H2,1H3
• InChI Key： HWIFNZCRTFRYTM-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C1=NC=CN1CCCC)=O

Computed Properties

• Exact Mass: 218.10562
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48Ų

Experimental Properties

• PSA: 48.03